Cas no 122743-18-4 ((2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate)
122743-18-4 structure
Product Name:(2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate
CAS No:122743-18-4
MF:C10H12O4
MW:196.199883460999
MDL:MFCD06797453
CID:138379
PubChem ID:24871855
Update Time:2025-04-19
(2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- (2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate
- Benzenepropanoic acid, a,b-dihydroxy-, methyl ester, (aR,bS)-
- Methyl (2R,3S)-2,3-Dihydroxy-3-Phenylpropionate
- Methyl(2R,3S)-(+)-2,3-Dihydroxy-3-phenylpropionate
- 2,3-dihydroxy-3-phenylpropionic acid methyl ester
- methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl-propion
- METHYL (2R,3S)-(+)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
- Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenylpropionate, 99%
- methyl (2r,3s)-2,3-dihydroxy-3-phenylpropanoate
- MFCD06797453
- SCHEMBL8571791
- Benzenepropanoic acid,a,b-dihydroxy-,methyl ester,(ar,bs)-
- 122743-18-4
- methyl (2S,3S)-2,3-dihydroxy-3-phenylpropanoate
- Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl propionate
- J-004848
- (2R,3S)-Dihydroxy-3-phenyl-propionic acid methyl ester
- 65870-46-4
- (2R,3S)-2,3-DIHYDROXY-3-PHENYLPROPIONIC ACID METHYL ESTER
- DB-297736
-
- MDL: MFCD06797453
- Inchi: 1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3/t8-,9+/m0/s1
- InChI Key: IXDRYSIPXMREGK-DTWKUNHWSA-N
- SMILES: O[C@@H](C1C=CC=CC=1)[C@H](C(=O)OC)O
Computed Properties
- Exact Mass: 196.07400
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: Solids
- Density: 1.266
- Melting Point: 84-88 °C (lit.)
- Boiling Point: 345.2°Cat760mmHg
- Flash Point: 136.6°C
- Refractive Index: 1.557
- PSA: 66.76000
- LogP: 0.25390
- Solubility: Not determined
- Optical Activity: [α]23/D +31°, c = 1 in H2O
(2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
(2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 482919-1G |
(2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate |
122743-18-4 | 99% | 1G |
¥1471.62 | 2022-02-24 | |
| abcr | AB146017-1 g |
Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl propionate; . |
122743-18-4 | 1 g |
€338.20 | 2023-07-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-228472-1g |
Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenylpropionate, |
122743-18-4 | 1g |
¥1602.00 | 2023-09-05 | ||
| abcr | AB146017-1g |
Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl propionate; . |
122743-18-4 | 1g |
€338.20 | 2024-06-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-228472-1 g |
Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenylpropionate, |
122743-18-4 | 1g |
¥1,602.00 | 2023-07-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1944695-250mg |
Methyl (2r,3s)-2,3-dihydroxy-3-phenylpropanoate |
122743-18-4 | 98% | 250mg |
¥1137.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1944695-1g |
Methyl (2r,3s)-2,3-dihydroxy-3-phenylpropanoate |
122743-18-4 | 98% | 1g |
¥3250.00 | 2024-08-09 |
(2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
122743-18-4 ((2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate) Related Products
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- 124649-67-8(Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate)
- 37161-74-3(Methyl 3-phenyloxirane-2-carboxylate)
- 799768-50-6(Benzenepropanoic acid, alpha,ba-dihydroxy-4-methyl-, ethyl ester (9CI))
- 309919-11-7(Benzenepropanoic acid,3-dodecyl-a,b-dihydroxy-, ethyl ester, (aS,bR)-)
- 19190-80-8(2-Oxiranecarboxylicacid, 3-phenyl-, methyl ester, (2R,3S)-rel-)
- 65870-46-4((2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester)
- 115794-66-6(2-Oxiranecarboxylicacid, 3-phenyl-, methyl ester, (2S,3R)-)
- 115794-68-8(2-Oxiranecarboxylicacid, 3-phenyl-, methyl ester, (2S,3S)-)
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